Cas no 488122-76-5 (4-(piperazine-1-sulfonyl)-2λ?,1,3-benzothiadiazole)

• Product Name: 4-(piperazine-1-sulfonyl)-2λ?,1,3-benzothiadiazole
• CAS No: 488122-76-5
• MF: C₁₀H₁₂N₄O₂S₂
• MW: 284.357878684998
• MDL: MFCD06355956
• CID: 3078499
• PubChem ID: 931485
• Update Time: 2025-04-21

4-(piperazine-1-sulfonyl)-2λ?,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-(Piperazine-1-sulfonyl)-benzo[1,2,5]thiadiazole
• 4-(piperazine-1-sulfonyl)-2λ?,1,3-benzothiadiazole
• HMS1699G04
• SR-01000058267-1
• 488122-76-5
• MFCD06355956
• AKOS001109897
• SR-01000058267
• STL356128
• 4-piperazin-1-ylsulfonyl-2,1,3-benzothiadiazole
• HMS2888K05
• MLS001215620
• 4-(piperazine-1-sulfonyl)-2,1,3-benzothiadiazole
• Oprea1_746384
• 4-(piperazine-1-sulfonyl)-2$l^{4},1,3-benzothiadiazole
• 7-(piperazin-1-ylsulfonyl)-2,1,3-benzothiadiazol
• 4-(piperazine-1-sulfonyl)-2lambda4,1,3-benzothiadiazole
• Z2442899774
• EN300-18629744
• CHEMBL1345793
• EN300-10869
• HMS1720C21
• SMR000612088
• AKOS000579863

• MDL： MFCD06355956
• Inchi： 1S/C10H12N4O2S2/c15-18(16,14-6-4-11-5-7-14)9-3-1-2-8-10(9)13-17-12-8/h1-3,11H,4-7H2
• InChI Key： DPNIKKVQBHVYMT-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 284.04016799Da
• Monoisotopic Mass: 284.04016799Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 112Ų

4-(piperazine-1-sulfonyl)-2λ?,1,3-benzothiadiazole Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles